Cas no 76199-85-4 (2-Cyano-2-2,3-dihydro-3-(tetrahydro-2,4,6-trioxo-5(2H)-pyrimidinylidene)-1H-isoindol-1-ylidene-N-methylacetamide)

• Product Name: 2-Cyano-2-2,3-dihydro-3-(tetrahydro-2,4,6-trioxo-5(2H)-pyrimidinylidene)-1H-isoindol-1-ylidene-N-methylacetamide
• CAS No: 76199-85-4
• MF: C₁₆H₁₁N₅O₄
• MW: 337.289642572403
• CID: 59765
• PubChem ID: 3037059
• Update Time: 2025-04-18

2-Cyano-2-2,3-dihydro-3-(tetrahydro-2,4,6-trioxo-5(2H)-pyrimidinylidene)-1H-isoindol-1-ylidene-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• Pigment Yellow 185
• 2-Cyano-2-[2,3-dihydro-3-(tetrahydro-2,4,6-trioxo-5(2H)-pyrimidinylidene)-1H-isoindol-1-ylidene]-N-methylacetamide
• (2Z)-2-cyano-N-methyl-2-[3-(2,4,6-trioxo-1,3-diazinan-5-ylidene)isoindol-1-ylidene]acetamide
• EINECS 278-388-8
• C.I. 56290
• C.I. Pigment Yellow 185
• Enceprint Yellow 1155
• Paliotol Yellow D 1155
• Paliotol Yellow L 1155
• Paliotol Yellow S 1155
• 2-Cyano-2-(2,3-dihydro-3-(tetrahydro-2,4,6-trioxo-5(2H)-pyrimidinylidene)-1H-isoindol-1-ylidene)-N-methylacetamide
• UNII-7CF7E3AUE4
• W-111517
• EC 278-388-8
• Acetamide, 2-cyano-2-[2,3-dihydro-3-(tetrahydro-2,4,6-trioxo-5(2H)-pyrimidinylidene)-1H-isoindol-1-ylidene]-N-methyl-
• Paliotol Yellow D 1150
• Acetamide, 2-cyano-2-(2,3-dihydro-3-(tetrahydro-2,4,6-trioxo-5(2H)-pyrimidinylidene)-1H-isoindol-1-ylidene)-N-methyl-
• PY185
• NS00001392
• 76199-85-4
• 7CF7E3AUE4
• 2-Cyano-2-2,3-dihydro-3-(tetrahydro-2,4,6-trioxo-5(2H)-pyrimidinylidene)-1H-isoindol-1-ylidene-N-methylacetamide

• Inchi： 1S/C16H11N5O4/c1-18-13(22)9(6-17)11-7-4-2-3-5-8(7)12(19-11)10-14(23)20-16(25)21-15(10)24/h2-5H,1H3,(H,18,22)(H3,20,21,23,24,25)/b11-9-
• InChI Key： SNZMGUPMUOWIDP-LUAWRHEFSA-N
• SMILES： OC1=C(C(NC(N1)=O)=O)C1C2C=CC=CC=2/C(=C(\C#N)/C(NC)=O)/N=1

Computed Properties

• Exact Mass: 337.08100
• Monoisotopic Mass: 337.081104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 779
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 45
• XLogP3: -0.2
• Topological Polar Surface Area: 140

Experimental Properties

• Color/Form: Very bright yellow
• Density: 1.511
• Refractive Index: 1.655
• PSA: 143.95000
• LogP: -0.84662

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindoles